
A Technical Guide to the Physical Properties of
2,5-Dimethylbenzyl Cyanide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,5-Dimethylphenylacetonitrile

Cat. No.: B100795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,5-dimethylbenzyl cyanide, a key intermediate in various organic syntheses. The information is

presented to support research, development, and drug discovery activities.

Core Physical and Chemical Data
2,5-Dimethylbenzyl cyanide, also known as 2,5-xylylacetonitrile, is an aromatic nitrile with the

molecular formula C₁₀H₁₁N.[1][2][3] Its chemical structure consists of a benzene ring

substituted with two methyl groups at positions 2 and 5, and a cyanomethyl group.

Summary of Physical Properties
The following table summarizes the key physical properties of 2,5-dimethylbenzyl cyanide

compiled from various sources.
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Property Value Source(s)

Molecular Weight 145.21 g/mol [1]

145.2010 g/mol [2][3]

145.205 g/mol [4]

Appearance Solid[1] [1][5]

Colorless to light yellow clear

liquid
[5][6]

White crystalline lumps [4]

Melting Point 30 °C [1][4]

27-29 °C [5][6]

Boiling Point 79 °C [1][4]

Density 1.01 g/cm³ [6]

Solubility
Insoluble in water, soluble in

organic solvents.[6]
[6]

Flash Point 119 °C [1]

Refractive Index n20/D 1.522 [6]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of the physical properties of 2,5-

dimethylbenzyl cyanide are not readily available in the public domain, the following are general,

standardized methodologies that are typically employed for such characterizations.

Melting Point Determination
The melting point of a solid compound is a key indicator of its purity and is determined as the

temperature at which it transitions from a solid to a liquid phase.
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Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of 2,5-dimethylbenzyl cyanide is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus, which consists of a heated block with a

sample holder and a thermometer or a digital temperature sensor, is used.

Measurement: The capillary tube is placed in the heating block, and the temperature is

raised at a slow, controlled rate (typically 1-2 °C per minute) as it approaches the expected

melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted. For a pure compound, this

range should be narrow.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb

should be positioned just below the side arm of the distillation flask to accurately measure

the temperature of the vapor.

Procedure: A sample of 2,5-dimethylbenzyl cyanide is placed in the distillation flask along

with a boiling chip to ensure smooth boiling. The flask is heated gently.

Measurement: The temperature is recorded when the liquid begins to boil and a steady

stream of distillate is collected in the receiving flask. The boiling point is the constant

temperature observed during the distillation of the pure liquid at a specific atmospheric

pressure.

Density Measurement
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Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Measurement of Pycnometer Mass: A clean, dry pycnometer (a small glass flask of known

volume) is weighed accurately.

Measurement with Sample: The pycnometer is filled with 2,5-dimethylbenzyl cyanide,

ensuring no air bubbles are present, and weighed again.

Measurement with a Reference Liquid: The pycnometer is emptied, cleaned, dried, and then

filled with a reference liquid of known density (e.g., deionized water) and weighed.

Calculation: The volume of the pycnometer is determined from the mass and density of the

reference liquid. The density of the 2,5-dimethylbenzyl cyanide is then calculated by dividing

the mass of the sample by the determined volume of the pycnometer. All measurements

should be performed at a constant, recorded temperature.

Solubility Assessment
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Visual Miscibility Test

Procedure: A small, measured amount of 2,5-dimethylbenzyl cyanide is added to a test tube

containing a specific volume of the solvent to be tested (e.g., water, ethanol, acetone).

Observation: The mixture is agitated (e.g., by vortexing) and visually inspected for the

dissolution of the solute. Observations are made at a controlled temperature.

Classification: The solubility is typically described qualitatively as soluble, partially soluble, or

insoluble based on the visual clarity of the resulting mixture. For quantitative analysis,

techniques like UV-Vis spectroscopy or HPLC can be used to determine the concentration of

the dissolved solute.

Logical Workflow for Synthesis and Purification
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While signaling pathways involving 2,5-dimethylbenzyl cyanide are not documented, its

synthesis is a critical process for its application as a chemical intermediate. The following

diagram illustrates a general logical workflow for the synthesis and purification of a benzyl

cyanide derivative like 2,5-dimethylbenzyl cyanide, based on the Kolbe nitrile synthesis.

Synthesis Stage Purification Stage

Quality Control

2,5-Dimethylbenzyl Halide
+ Sodium Cyanide

Nucleophilic Substitution
(Kolbe Nitrile Synthesis)

Solvent (e.g., Ethanol/Water)
Crude 2,5-Dimethylbenzyl Cyanide Liquid-Liquid Extraction

Addition of Water
& Organic Solvent Drying of Organic Phase

(e.g., with MgSO4)
Vacuum Distillation Pure 2,5-Dimethylbenzyl Cyanide

Spectroscopic Analysis
(NMR, IR, MS)

Purity Assessment
(GC, HPLC)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2,5-dimethylbenzyl cyanide.

Conclusion
This technical guide provides essential physical property data for 2,5-dimethylbenzyl cyanide, a

compound of interest in synthetic chemistry and drug development. While specific experimental

protocols for this compound are not widely published, the standardized methods described

herein provide a solid foundation for its characterization. The provided data and methodologies

are intended to assist researchers in the safe and effective handling and application of this

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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